Cas no 1040661-92-4 (4-(propan-2-yl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide)
4-(propan-2-yl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, 4-(1-methylethyl)-N-[1,2,3,4-tetrahydro-1-(1-oxopropyl)-7-quinolinyl]-
- 4-(propan-2-yl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide
-
- InChI Key: VLQKEVLTJKCZDB-UHFFFAOYSA-N
- SMILES: C1(S(NC2=CC3=C(C=C2)CCCN3C(=O)CC)(=O)=O)=CC=C(C(C)C)C=C1
4-(propan-2-yl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2050-0393-2μmol |
4-(propan-2-yl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide |
1040661-92-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2050-0393-5μmol |
4-(propan-2-yl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide |
1040661-92-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2050-0393-10μmol |
4-(propan-2-yl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide |
1040661-92-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2050-0393-20μmol |
4-(propan-2-yl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide |
1040661-92-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2050-0393-1mg |
4-(propan-2-yl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide |
1040661-92-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2050-0393-2mg |
4-(propan-2-yl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide |
1040661-92-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2050-0393-3mg |
4-(propan-2-yl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide |
1040661-92-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2050-0393-4mg |
4-(propan-2-yl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide |
1040661-92-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2050-0393-5mg |
4-(propan-2-yl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide |
1040661-92-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2050-0393-10mg |
4-(propan-2-yl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide |
1040661-92-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-(propan-2-yl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 4-(propan-2-yl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide
Comprehensive Overview of 4-(propan-2-yl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide (CAS No. 1040661-92-4)
The compound 4-(propan-2-yl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide (CAS No. 1040661-92-4) is a sulfonamide derivative with a unique structural framework, combining a tetrahydroquinoline core and a propanoyl side chain. This molecular architecture has garnered significant attention in medicinal chemistry and drug discovery, particularly for its potential applications in modulating enzyme activity and receptor binding. Researchers are increasingly exploring its role in targeted therapies, given its ability to interact with specific biological pathways.
In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine. The sulfonamide group in this compound is a critical pharmacophore, often associated with anti-inflammatory and antimicrobial properties. Its tetrahydroquinoline moiety further enhances its bioavailability and blood-brain barrier permeability, making it a candidate for central nervous system (CNS) drug development. These attributes align with current trends in neurodegenerative disease research, where small-molecule therapeutics are highly sought after.
The propanoyl substituent in 4-(propan-2-yl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide introduces additional lipophilicity, which can influence drug metabolism and tissue distribution. This feature is particularly relevant in oncology research, where lipophilic drugs often exhibit improved tumor penetration. Recent studies have highlighted the compound's potential in kinase inhibition, a hot topic in cancer therapy. Its ability to selectively target protein kinases without affecting normal cells underscores its value in personalized medicine.
From a synthetic chemistry perspective, the preparation of CAS No. 1040661-92-4 involves multi-step organic synthesis, including sulfonylation and amide coupling reactions. The compound's stereochemistry and conformational flexibility are critical factors in its biological activity. Researchers are also investigating its structure-activity relationship (SAR) to optimize its pharmacokinetic profile. This aligns with the growing interest in computational chemistry and AI-driven drug design, where molecular docking and virtual screening are used to predict drug-target interactions.
In the context of green chemistry, the synthesis of 4-(propan-2-yl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide has been optimized to reduce environmental impact. Solvent-free reactions and catalytic methods are being explored to enhance atom economy and minimize waste generation. These efforts resonate with the sustainable chemistry movement, which emphasizes eco-friendly synthesis and renewable feedstocks.
The compound's physicochemical properties, such as logP and aqueous solubility, are key determinants of its drug-likeness. Recent high-throughput screening campaigns have identified it as a promising lead for fragment-based drug discovery. Its molecular weight and hydrogen bond acceptors/donors fall within the desirable range for orally bioavailable drugs, a priority in pharmaceutical R&D.
As the scientific community continues to explore CAS No. 1040661-92-4, its potential applications in immunotherapy and infectious disease are emerging. The sulfonamide scaffold is known to interact with carbonic anhydrases and matrix metalloproteinases, suggesting utility in autoimmune disorders and tissue remodeling. These findings are particularly relevant in the post-pandemic era, where host-directed therapies are gaining traction.
In conclusion, 4-(propan-2-yl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide represents a versatile chemical entity with broad implications for biomedical research. Its multifunctional design and tunable properties make it a valuable tool for addressing unmet medical needs. Future studies will likely focus on its clinical translation and mechanistic elucidation, solidifying its place in the next-generation therapeutics landscape.
1040661-92-4 (4-(propan-2-yl)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)